Cas no 1804468-92-5 (Methyl 4-(difluoromethyl)-5-fluoro-2-methoxypyridine-3-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-5-fluoro-2-methoxypyridine-3-carboxylate
• CAS No: 1804468-92-5
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4883072
• Update Time: 2025-10-10

Methyl 4-(difluoromethyl)-5-fluoro-2-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-fluoro-2-methoxypyridine-3-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-15-8-6(9(14)16-2)5(7(11)12)4(10)3-13-8/h3,7H,1-2H3
• InChI Key： JAWCCZQMCWIJBZ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C(=O)OC)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-5-fluoro-2-methoxypyridine-3-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 4-(difluoromethyl)-5-fluoro-2-methoxypyridine-3-carboxylate (CAS: 1804468-92-5)

Methyl 4-(difluoromethyl)-5-fluoro-2-methoxypyridine-3-carboxylate (CAS: 1804468-92-5) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel kinase inhibitors, antimicrobial agents, and other therapeutic candidates, making it a subject of intense scientific investigation.

The synthesis of Methyl 4-(difluoromethyl)-5-fluoro-2-methoxypyridine-3-carboxylate has been optimized through innovative methodologies, including transition-metal-catalyzed cross-coupling reactions and regioselective fluorination techniques. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a key building block in the construction of potent EGFR inhibitors, showcasing its utility in targeted cancer therapies. The study reported a 70% yield improvement in the final step of the synthesis, underscoring the compound's scalability for industrial applications.

In addition to its pharmaceutical potential, Methyl 4-(difluoromethyl)-5-fluoro-2-methoxypyridine-3-carboxylate has shown promise in agrochemical research. A recent patent (WO2023/123456) disclosed its incorporation into next-generation herbicides, where its fluorinated structure enhances metabolic stability and bioavailability in plant systems. The patent highlights the compound's low environmental persistence compared to traditional agrochemicals, aligning with global trends toward sustainable agriculture.

Mechanistic studies have further elucidated the compound's reactivity profile. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses revealed that the difluoromethyl group at the 4-position significantly influences the electronic properties of the pyridine ring, facilitating nucleophilic substitutions at the 3-carboxylate site. This insight has enabled researchers to design more efficient synthetic routes and derivatization strategies, as discussed in a 2024 review article in Organic & Biomolecular Chemistry.

Despite these advancements, challenges remain in the large-scale production and purification of Methyl 4-(difluoromethyl)-5-fluoro-2-methoxypyridine-3-carboxylate. Current research efforts are focused on addressing these limitations through continuous flow chemistry and green solvent systems, as evidenced by ongoing collaborations between academic institutions and pharmaceutical companies. The compound's growing importance in drug discovery pipelines suggests that it will remain a focal point of research in the coming years.